1-[(2-butyl-5-chloro-1H-imidazol-4-yl)methyl]-4-[(3-methyl-2-pyridinyl)methyl]piperazine

• IUPAC Name: 1-[(2-butyl-4-chloro-1H-imidazol-5-yl)methyl]-4-[(3-methylpyridin-2-yl)methyl]piperazine
• InChI: InChI=1S/C19H28ClN5/c1-3-4-7-18-22-17(19(20)23-18)14-25-11-9-24(10-12-25)13-16-15(2)6-5-8-21-16/h5-6,8H,3-4,7,9-14H2,1-2H3,(H,22,23)
• InChI Key: UXBSAMOHAOIQJW-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC(=C(N1)CN2CCN(CC2)CC3=C(C=CC=N3)C)Cl
• Molecular Formula: C19H28ClN5
• Molecular Weight: 361.9 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Imidazole has become an important synthon in the development of new drugs. The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring. Therefore, the future research directions could involve the development of new drugs using imidazole as a core structure.